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Compound of Interest

Methyl 4-(4-methyl-1,3-thiazol-2-
Compound Name:

yl)butanoate
CAS No.: 1803586-63-1
Cat. No.: B1434861

Get Quote

Executive Summary & Chemical Significance

The 4-methylthiazole-2-butanoate scaffold represents a "privileged structure" in drug discovery.
It combines the bioisosteric properties of the thiazole ring—known for improving metabolic
stability and lipophilicity compared to pyridine or benzene analogs—with a butanoate side
chain that serves as a flexible linker or a pharmacophore itself (e.g., mimicking fatty acids).

This class of compounds is primarily investigated for:

e PPAR Agonism: The butyric acid tail mimics endogenous fatty acids, allowing the molecule to
bind to Peroxisome Proliferator-Activated Receptors (PPAR-d/a), regulating lipid metabolism
and inflammation [1].

o HDAC Inhibition Prodrugs: Ester derivatives can act as prodrugs, releasing butyric acid (a
known histone deacetylase inhibitor) directly at the site of action while the thiazole moiety
enhances cellular permeation.
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 Integrin Antagonism: 2-substituted thiazoles with carboxylic acid tails function as RGD (Arg-

Gly-Asp) mimetics, blocking integrin receptors involved in angiogenesis [2].

Chemical Structure & Properties[1][2][3]

Property

Description

Core Scaffold

1,3-Thiazole ring substituted at positions 2 and
4.

C4 Substituent

Methyl group (-CHs).[1] Enhances lipophilicity
and blocks metabolic oxidation at the C4

position.

C2 Substituent

Butanoate ester chain (-(CHz2)3-COOR).
Provides flexibility and hydrogen-bond accepting

capability.

LogP (Calc)

~2.5 - 3.5 (depending on the ester R-group).

Ideal for oral bioavailability (Lipinski's Rule of 5).

H-Bond Donors

0 (in ester form).

H-Bond Acceptors

3 (Thiazole N, Ester C=0, Ester O).

Synthetic Methodologies

The synthesis of 4-methylthiazole-2-butanoate derivatives requires precision to ensure the

integrity of the ester chain while forming the heterocycle. Two primary protocols are

recommended based on scale and available precursors.

Protocol A: Hantzsch Thiazole Synthesis (Scalable)

This is the industry-standard method for constructing the thiazole ring de novo. It involves the

condensation of an

-haloketone with a thioamide.

Mechanism: The sulfur atom of the thioamide attacks the

-carbon of the haloketone, followed by cyclization and dehydration.
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e Precursors:
o Component A: Chloroacetone (1-chloropropan-2-one).

o Component B: Ethyl 5-amino-5-thioxopentanoate (Thioamide derivative of glutaric acid
monoethyl ester).

Step-by-Step Methodology:

o Thioamide Formation: Dissolve ethyl 4-cyanobutyrate in ethanol/pyridine. Bubble H2S gas
through the solution at 0°C for 4 hours, then stir at room temperature for 12 hours to yield
ethyl 5-amino-5-thioxopentanoate.

o Cyclization: Dissolve the thioamide (1.0 eq) in absolute ethanol. Add chloroacetone (1.1 eq)
dropwise.

o Reflux: Heat the mixture to reflux (78°C) for 4—6 hours. Monitor via TLC (Hexane:EtOAc 3:1).

o Workup: Cool to room temperature. Neutralize with saturated NaHCOs. Extract with Ethyl
Acetate (3x).

 Purification: Dry organic layer over MgSOa, concentrate, and purify via silica gel column
chromatography.

Protocol B: C2-Lithiation & Alkylation (Late-Stage
Functionalization)

This method is preferred when the 4-methylthiazole ring is already present or when generating
a library of different chain lengths.

Step-by-Step Methodology:

o Activation: Dissolve 4-methylthiazole (1.0 eq) in anhydrous THF under Argon atmosphere.
Cool to -78°C.

e Lithiation: Add n-Butyllithium (n-BuLi, 1.1 eq, 2.5M in hexanes) dropwise over 20 minutes.
Stir for 1 hour at -78°C to generate the 2-lithio-4-methylthiazole species.
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o Alkylation: Add Ethyl 4-bromobutyrate (1.2 eq) dissolved in THF dropwise.

e Quench: Allow the reaction to warm to room temperature over 12 hours. Quench with
saturated NH4Cl solution.

Synthesis Workflow Diagram
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Caption: Dual synthetic pathways for 4-methylthiazole-2-butanoate esters: De novo Hantzsch
synthesis (Method A) vs. C2-Lithiation (Method B).

Structure-Activity Relationship (SAR) & Biological
Logic

The biological efficacy of these derivatives hinges on the specific modifications to the ester tail
and the thiazole core.
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Modification Site

Effect on Activity

Mechanistic Insight

Ester Moiety (R)

Methyl/Ethyl: High oral
bioavailability; rapid hydrolysis
to active acid. t-Butyl:
Increased stability; prolonged
half-life. Benzyl: Lipophilic
bulk; potential for Tt-1t stacking

in receptor pockets.

Esters act as prodrugs. The
free acid (carboxylate) is
typically the active species for
PPAR binding or Integrin

antagonism [3].

Linker Length (n=3)

Butanoate (n=3): Optimal
flexibility for binding pockets.
Acetate (n=1): Rigid; often
leads to steric clash.
Hexanoate (n=5): Too entropic;

reduced binding affinity.

The 3-carbon linker mimics the
spacing in endogenous ligands
like fatty acids or lysine side
chains (for HDAC targets).

C4-Methyl Group

Essential for preventing

metabolic degradation.

The methyl group blocks
oxidation at the C4 position, a
common metabolic soft spot in

unsubstituted thiazoles.

Pharmacological Pathway Diagram
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Caption: Pharmacological activation pathway: Ester hydrolysis yields the active acid, targeting
PPAR, HDAC, or Integrin pathways.

Experimental Protocols for Validation
In Vitro Esterase Stability Assay

To verify the prodrug potential, the stability of the ester must be tested in plasma.
o Preparation: Prepare a 10 mM stock solution of the test compound in DMSO.

¢ Incubation: Add 1 pL of stock to 99 pL of pooled human/rat plasma (final conc. 100 uM).
Incubate at 37°C.

o Sampling: Aliquot samples at 0, 15, 30, 60, and 120 minutes.
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e Quenching: Add 300 pL of ice-cold acetonitrile containing internal standard (e.g., Warfarin).
Vortex and centrifuge at 10,0009 for 5 min.

e Analysis: Analyze supernatant via LC-MS/MS. Plot % remaining vs. time to determine half-
life (

PPAR-0 Transactivation Assay

o Cell Line: HEK293 cells co-transfected with a PPAR-6 expression vector and a PPRE-
luciferase reporter plasmid.

o Treatment: Treat cells with the hydrolyzed free acid form of the derivative (0.1 nM — 10 uM)
for 24 hours. Use GW501516 as a positive control.

o Readout: Measure luciferase activity using a luminescence plate reader. Normalize to Renilla
luciferase control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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